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Compound of Interest

Compound Name: Cy7.5 maleimide

Cat. No.: B12395584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cy7.5 maleimide is a near-infrared (NIR) fluorescent dye that offers significant advantages for

fluorescence microscopy, particularly in deep-tissue and in vivo imaging. Its emission in the

NIR spectrum (around 800 nm) minimizes interference from tissue autofluorescence, leading to

a higher signal-to-noise ratio and increased sensitivity. The maleimide reactive group allows for

the specific covalent labeling of sulfhydryl (-SH) groups, commonly found in cysteine residues

of proteins and peptides. This specificity makes Cy7.5 maleimide an invaluable tool for a wide

range of applications, from tracking protein localization and dynamics within cells to monitoring

the biodistribution of therapeutic antibodies in preclinical models.

This document provides detailed application notes and protocols for the use of Cy7.5
maleimide in fluorescence microscopy, aimed at researchers, scientists, and professionals in

drug development.

Physicochemical and Spectral Properties
Proper understanding of the spectral characteristics of Cy7.5 maleimide is crucial for

designing and optimizing fluorescence microscopy experiments. The key quantitative data for

both the standard and sulfonated versions of Cy7.5 maleimide are summarized below. The

sulfonated version offers improved water solubility.
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Property Cy7.5 Maleimide
sulfo-Cy7.5
Maleimide

Reference

Excitation Maximum

(λex)
~788 nm ~788 nm [1][2]

Emission Maximum

(λem)
~808 nm ~797 nm [1][2]

Molar Extinction

Coefficient (ε)
~223,000 cm⁻¹M⁻¹ ~222,000 cm⁻¹M⁻¹ [1][2]

Fluorescence

Quantum Yield (Φ)
~0.10 ~0.21 [1][2]

Solubility

Soluble in organic

solvents (DMSO,

DMF), low water

solubility

Good water solubility,

soluble in DMF,

DMSO

[1][2]

Experimental Protocols
Protein and Antibody Labeling with Cy7.5 Maleimide
This protocol outlines the steps for conjugating Cy7.5 maleimide to proteins or antibodies

through the reaction with free sulfhydryl groups.

Materials:

Protein or antibody solution (1-10 mg/mL in amine-free buffer, e.g., PBS, HEPES, Tris, pH

7.0-7.5)

Cy7.5 maleimide

Anhydrous Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)

Reducing agent (e.g., Tris(2-carboxyethyl)phosphine, TCEP) (optional)

Purification column (e.g., size-exclusion chromatography, SEC)
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Reaction buffer (e.g., PBS, pH 7.0-7.5)

Procedure:

Protein Preparation:

Dissolve the protein or antibody in the reaction buffer.

If the protein contains disulfide bonds that need to be reduced to generate free thiols, add

a 10-100 molar excess of TCEP and incubate for 30-60 minutes at room temperature.

Note: If using DTT, it must be removed prior to adding the maleimide dye.

Dye Preparation:

Allow the vial of Cy7.5 maleimide to warm to room temperature.

Prepare a 10 mM stock solution of the dye in anhydrous DMSO or DMF.

Conjugation Reaction:

Add the Cy7.5 maleimide stock solution to the protein solution. A molar ratio of 10-20

moles of dye to 1 mole of protein is a good starting point. This ratio may require

optimization for specific proteins.

Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C,

protected from light.

Purification:

Remove unreacted dye by passing the reaction mixture through a size-exclusion

chromatography column (e.g., Sephadex G-25).

Collect the fractions containing the labeled protein/antibody.

Degree of Labeling (DOL) Calculation (Optional):

The DOL, which is the average number of dye molecules per protein, can be determined

by measuring the absorbance of the conjugate at 280 nm (for the protein) and at the
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excitation maximum of Cy7.5 (~788 nm).

Logical Workflow for Protein Labeling:

Preparation

Reaction

Purification & Analysis

Prepare Protein/Antibody Solution

Conjugation Reaction
(2h RT or O/N 4°C)

Prepare Cy7.5 Maleimide Stock Solution

Purify Conjugate
(Size-Exclusion Chromatography)

Calculate Degree of Labeling
(Optional)

Click to download full resolution via product page

Caption: Workflow for labeling proteins and antibodies with Cy7.5 maleimide.

Immunofluorescence Staining of Cells
This protocol describes the use of Cy7.5-labeled antibodies for staining cells for fluorescence

microscopy.

Materials:

Cells grown on coverslips or in imaging dishes

Phosphate-buffered saline (PBS)
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Fixation buffer (e.g., 4% paraformaldehyde in PBS)

Permeabilization buffer (e.g., 0.1-0.5% Triton X-100 in PBS)

Blocking buffer (e.g., 1-5% BSA in PBS)

Cy7.5-labeled primary or secondary antibody

Mounting medium

Nuclear counterstain (e.g., DAPI) (optional)

Procedure:

Cell Fixation:

Wash cells twice with PBS.

Fix the cells with 4% paraformaldehyde in PBS for 15-20 minutes at room temperature.

Wash the cells three times with PBS for 5 minutes each.

Permeabilization (for intracellular targets):

If targeting an intracellular antigen, incubate the cells with permeabilization buffer for 10-15

minutes at room temperature.

Wash the cells three times with PBS.

Blocking:

Incubate the cells with blocking buffer for 30-60 minutes at room temperature to reduce

non-specific antibody binding.

Antibody Incubation:

Dilute the Cy7.5-labeled antibody in the blocking buffer to the desired concentration.
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Incubate the cells with the diluted antibody for 1-2 hours at room temperature or overnight

at 4°C, protected from light.

If using an indirect staining method, incubate with the unlabeled primary antibody first,

wash, and then incubate with the Cy7.5-labeled secondary antibody.

Washing:

Wash the cells three times with PBS for 5 minutes each to remove unbound antibodies.

Counterstaining (Optional):

If desired, incubate the cells with a nuclear counterstain like DAPI according to the

manufacturer's protocol.

Wash the cells with PBS.

Mounting:

Mount the coverslips onto microscope slides using an appropriate mounting medium.

Experimental Workflow for Immunofluorescence Staining:
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Caption: General workflow for immunofluorescence cell staining.

Data Presentation: Signal-to-Noise Ratio
A key advantage of using Cy7.5 in fluorescence microscopy is the potential for a high signal-to-

noise ratio (SNR) due to reduced autofluorescence in the near-infrared window. While specific

SNR values are highly dependent on the experimental setup (e.g., microscope, detector,

sample preparation), the following table provides a conceptual framework for factors

influencing SNR and strategies for its improvement.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b12395584?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Factor Influencing SNR Strategy for Improvement

Autofluorescence
Utilize the NIR window (700-900 nm) where

tissue and cell autofluorescence is minimal.[1]

Non-specific Binding
Optimize antibody concentration and use

effective blocking agents (e.g., BSA, serum).[3]

Unbound Dye
Ensure thorough washing steps after antibody

incubation.[3]

Detector Sensitivity
Use a detector with high quantum efficiency in

the NIR range.

Excitation Light Source
Use a stable and appropriate laser line for

excitation (e.g., ~780 nm).

Emission Filtering
Employ narrow bandpass emission filters to

specifically collect the Cy7.5 signal.[4]

Degree of Labeling (DOL)

Optimize the DOL to avoid quenching from too

many dye molecules per antibody. A typical

range is 3-7.[3]

Signaling Pathway Visualization Example
Cy7.5-labeled antibodies can be used to visualize and quantify the expression and localization

of key proteins in signaling pathways. For example, an antibody targeting a receptor tyrosine

kinase (RTK) on the cell surface can be labeled with Cy7.5 to study its internalization upon

ligand binding.
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Caption: Visualizing receptor internalization with a Cy7.5-labeled antibody.

Conclusion
Cy7.5 maleimide is a powerful tool for fluorescence microscopy, offering high sensitivity and

specificity for a range of applications. By following the detailed protocols and considering the

factors that influence signal quality, researchers can effectively leverage the benefits of near-

infrared fluorescence to advance their scientific investigations and drug development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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